Cas no 68161-58-0 (5-(3-Methoxyphenyl)amino-1,3,4-thiadiazole-2-thiol)

5-(3-Methoxyphenyl)amino-1,3,4-thiadiazole-2-thiol is a heterocyclic compound featuring a 1,3,4-thiadiazole core substituted with a 3-methoxyphenylamino group and a thiol moiety. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The thiadiazole ring system is known for its biological activity, and the presence of the thiol group enhances its potential for further functionalization. The methoxyphenyl substituent contributes to its solubility and electronic properties, facilitating applications in medicinal chemistry, particularly as a precursor for bioactive molecules. Its stability and well-defined chemical behavior make it suitable for controlled synthetic processes.

5-(3-Methoxyphenyl)amino-1,3,4-thiadiazole-2-thiol structure

68161-58-0 structure

Product Name:5-(3-Methoxyphenyl)amino-1,3,4-thiadiazole-2-thiol

CAS No:68161-58-0

MF:C₉H₉N₃OS₂

MW:239.31725859642

CID:526755

PubChem ID:708541

Update Time:2025-11-02

5-(3-Methoxyphenyl)amino-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

- 1,3,4-Thiadiazole-2(3H)-thione,5-[(3-methoxyphenyl)amino]-
- 5-(3-methoxyanilino)-3H-1,3,4-thiadiazole-2-thione
- 5-[(3-METHOXYPHENYL)AMINO]-1,3,4-THIADIAZOLE-2-THIOL
- AKOS001037627
- EN300-10247
- 5-[(3-methoxyphenyl)amino]-3H-1,3,4-thiadiazole-2-thione
- Z57000618
- Oprea1_049164
- BDBM44063
- CHEMBL1344163
- HMS561L06
- 5-(m-anisidino)-3H-1,3,4-thiadiazole-2-thione
- 5-((3-Methoxyphenyl)amino)-1,3,4-thiadiazole-2-thiol
- DTXSID10351757
- cid_708541
- HMS2552I15
- 68161-58-0
- 5-(3-Methoxyanilino)-1,3,4-thiadiazole-2(3H)-thione
- SMR000259638
- MLS000390599
- Maybridge1_007112
- 5-(3-Methoxyphenyl)amino-1,3,4-thiadiazole-2-thiol
- MDL： MFCD00174866
- Inchi： 1S/C9H9N3OS2/c1-13-7-4-2-3-6(5-7)10-8-11-12-9(14)15-8/h2-5H,1H3,(H,10,11)(H,12,14)
- InChI Key： ONDKHRAMZDCFFC-UHFFFAOYSA-N
- SMILES： S1C(NN=C1NC1C=CC=C(C=1)OC)=S

Computed Properties

Exact Mass: 239.018703
Monoisotopic Mass: 239.018703
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 103
XLogP3: 2.3

Experimental Properties

Density: 1.46
Boiling Point: 354.4°Cat760mmHg
Flash Point: 168.2°C
Refractive Index: 1.718

5-(3-Methoxyphenyl)amino-1,3,4-thiadiazole-2-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M229253-25mg	5-[(3-Methoxyphenyl)amino]-1,3,4-thiadiazole-2-thiol	68161-58-0		25mg	$ 50.00	2022-06-04
TRC	M229253-50mg	5-[(3-Methoxyphenyl)amino]-1,3,4-thiadiazole-2-thiol	68161-58-0		50mg	$ 70.00	2022-06-04
TRC	M229253-250mg	5-[(3-Methoxyphenyl)amino]-1,3,4-thiadiazole-2-thiol	68161-58-0		250mg	$ 275.00	2022-06-04
Chemenu	CM523963-1g	5-((3-Methoxyphenyl)amino)-1,3,4-thiadiazole-2-thiol	68161-58-0	97%	1g	$***	2023-05-29
Enamine	EN300-10247-0.05g	5-[(3-methoxyphenyl)amino]-1,3,4-thiadiazole-2-thiol	68161-58-0	95.0%	0.05g	$53.0	2025-03-21
Enamine	EN300-10247-0.1g	5-[(3-methoxyphenyl)amino]-1,3,4-thiadiazole-2-thiol	68161-58-0	95.0%	0.1g	$83.0	2025-03-21
Enamine	EN300-10247-0.25g	5-[(3-methoxyphenyl)amino]-1,3,4-thiadiazole-2-thiol	68161-58-0	95.0%	0.25g	$116.0	2025-03-21
Enamine	EN300-10247-0.5g	5-[(3-methoxyphenyl)amino]-1,3,4-thiadiazole-2-thiol	68161-58-0	95.0%	0.5g	$218.0	2025-03-21
Enamine	EN300-10247-1.0g	5-[(3-methoxyphenyl)amino]-1,3,4-thiadiazole-2-thiol	68161-58-0	95.0%	1.0g	$314.0	2025-03-21
Enamine	EN300-10247-2.5g	5-[(3-methoxyphenyl)amino]-1,3,4-thiadiazole-2-thiol	68161-58-0	95.0%	2.5g	$614.0	2025-03-21